Cas no 1248016-08-1 (2-(4-Amino-1H-pyrazol-1-YL)propanenitrile)

• Product Name: 2-(4-Amino-1H-pyrazol-1-YL)propanenitrile
• CAS No: 1248016-08-1
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5295121
• Update Time: 2023-08-26

2-(4-Amino-1H-pyrazol-1-YL)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINO-1H-PYRAZOL-1-YL)PROPANENITRILE
• 1H-Pyrazole-1-acetonitrile, 4-amino-α-methyl-
• 2-(4-Amino-1H-pyrazol-1-YL)propanenitrile

• Inchi： 1S/C6H8N4/c1-5(2-7)10-4-6(8)3-9-10/h3-5H,8H2,1H3
• InChI Key： BNTSULKRZJYHHR-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)C(C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: -0.2
• Topological Polar Surface Area: 67.6